Cas no 1309665-37-9 (1,4-Diethoxy-2-fluorobenzene)

• Product Name: 1,4-Diethoxy-2-fluorobenzene
• CAS No: 1309665-37-9
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6792886
• PubChem ID: 24821740
• Update Time: 2025-08-04

1,4-Diethoxy-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• MFCD34764542
• SCHEMBL2053269
• 1,4-diethoxy-2-fluorobenzene
• 1309665-37-9
• 1,4-Diethoxy-2-fluorobenzene

• Inchi： 1S/C10H13FO2/c1-3-12-8-5-6-10(13-4-2)9(11)7-8/h5-7H,3-4H2,1-2H3
• InChI Key： YVZJUPSBMWJKED-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC)OCC

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,4-Diethoxy-2-fluorobenzene

1,4-Diethoxy-2-Fluorobenzene: A Comprehensive Overview

The compound with CAS No. 1309665-37-9, commonly referred to as 1,4-Diethoxy-2-fluorobenzene, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring two ethoxy groups at the 1 and 4 positions of the benzene ring, along with a fluorine atom at the 2 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

1,4-Diethoxy-2-fluorobenzene has been extensively studied for its role in synthesizing advanced materials, particularly in the realm of organic electronics. Recent research has highlighted its potential as a precursor for constructing highly ordered self-assembled monolayers (SAMs) on surfaces. These SAMs are critical components in the development of next-generation electronic devices, including sensors and flexible electronics. The ability of this compound to form stable and uniform SAMs is attributed to its ethoxy groups, which facilitate strong van der Waals interactions and hydrogen bonding with substrate surfaces.

In addition to its applications in materials science, 1,4-Diethoxy-2-fluorobenzene has also emerged as a key intermediate in the synthesis of bioactive molecules. Its fluorine atom introduces unique electronic effects that can be exploited in drug design, particularly in modulating the pharmacokinetic properties of compounds. Recent studies have demonstrated its utility in creating analogs of known pharmaceutical agents, where the ethoxy groups serve as versatile handles for further functionalization.

The synthesis of 1,4-Diethoxy-2-fluorobenzene typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or nucleophilic aromatic substitution strategies. Researchers have recently optimized these methods to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. These advancements have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental perspective, 1,4-Diethoxy-2-fluorobenzene exhibits moderate stability under standard conditions, though it is susceptible to hydrolysis under alkaline or acidic conditions. This behavior underscores the importance of proper handling and disposal protocols when working with this compound. Ongoing studies are exploring its degradation pathways to better understand its environmental impact and develop strategies for mitigating any potential risks.

In conclusion, 1,4-Diethoxy-2-fluorobenzene stands as a pivotal molecule in contemporary chemical research. Its versatile structure enables a wide range of applications across multiple disciplines, from materials science to pharmacology. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in shaping future technological advancements.